Cas no 878745-43-8 (4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride)

4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride is a sulfonamide derivative featuring a primary amine functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The hydrochloride salt enhances its stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. Its structural framework, combining a sulfonamide moiety with an aminomethyl group, allows for selective modifications, making it useful in the development of bioactive compounds, including enzyme inhibitors or receptor ligands. The diethyl substitution on the sulfonamide nitrogen may influence steric and electronic properties, offering tailored reactivity. This compound is typically employed in research settings for its potential in medicinal chemistry and drug discovery.
4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride structure
878745-43-8 structure
Product Name:4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride
CAS No:878745-43-8
MF:C11H19ClN2O2S
MW:278.798760652542
MDL:MFCD06685892
CID:3110399
PubChem ID:16247868
Update Time:2025-08-05

4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-N,N-diethylbenzenesulfonamide hydrochloride
    • DKB74543
    • SR-01000069214
    • SR-01000069214-1
    • MFCD06685892
    • CS-0233224
    • C11H19ClN2O2S
    • 4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamidehydrochloride
    • 4-(Aminomethyl)-n,n-diethylbenzenesulfonamide, HCl
    • AKOS008043645
    • 878745-43-8
    • EN300-13185
    • 4-(aminomethyl)-N,N-diethylbenzenesulfonamide;hydrochloride
    • 4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
    • Z94597992
    • 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride
    • MDL: MFCD06685892
    • Inchi: 1S/C11H18N2O2S.ClH/c1-3-13(4-2)16(14,15)11-7-5-10(9-12)6-8-11;/h5-8H,3-4,9,12H2,1-2H3;1H
    • InChI Key: JKAGQLVSIQOEBH-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(CN)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 278.0855767Da
  • Monoisotopic Mass: 278.0855767Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų

4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A640888-10mg
4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride
878745-43-8
10mg
$ 50.00 2022-06-07
TRC
A640888-50mg
4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride
878745-43-8
50mg
$ 160.00 2022-06-07
TRC
A640888-100mg
4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride
878745-43-8
100mg
$ 250.00 2022-06-07
Enamine
EN300-33819-0.05g
4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
878745-43-8 95%
0.05g
$162.0 2023-02-14
Enamine
EN300-33819-0.1g
4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
878745-43-8 95%
0.1g
$241.0 2023-02-14
Enamine
EN300-33819-0.25g
4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
878745-43-8 95%
0.25g
$347.0 2023-02-14
Enamine
EN300-33819-0.5g
4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
878745-43-8 95%
0.5g
$546.0 2023-02-14
Enamine
EN300-33819-1.0g
4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
878745-43-8 95%
1.0g
$699.0 2023-02-14
Enamine
EN300-33819-2.5g
4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
878745-43-8 95%
2.5g
$1370.0 2023-02-14
Enamine
EN300-33819-5.0g
4-(aminomethyl)-N,N-diethylbenzene-1-sulfonamide hydrochloride
878745-43-8 95%
5.0g
$2028.0 2023-02-14

Additional information on 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride

Introduction to 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride (CAS No. 878745-43-8)

4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 878745-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamide derivatives, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of an aminomethyl group, N,N-diethyl substitution, and a sulfonamide moiety, contribute to its unique chemical properties and biological interactions.

The sulfonamide functional group is particularly noteworthy due to its role as a key pharmacophore in many drugs used to treat bacterial infections, inflammatory diseases, and other metabolic disorders. The hydrochloride salt form of 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as tablets, injections, or topical applications.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with improved pharmacokinetic profiles and enhanced target specificity. The compound 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride has been investigated for its potential applications in modulating enzyme activities and inhibiting the growth of pathogenic microorganisms. Its molecular structure suggests that it may interact with biological targets in ways that could lead to new therapeutic strategies.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of the aminomethyl group provides a site for further derivatization, allowing researchers to tailor its properties for specific biological functions. For instance, modifications at this position could enhance binding affinity to certain enzymes or receptors, thereby improving drug efficacy.

Recent studies have begun to explore the pharmacological effects of 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride in preclinical models. Preliminary findings indicate that it may exhibit anti-inflammatory and immunomodulatory properties, making it a promising candidate for treating conditions such as rheumatoid arthritis or autoimmune disorders. Additionally, its potential role in inhibiting certain metabolic pathways has been highlighted in preliminary biochemical assays.

The synthesis of 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to optimize production efficiency. These advancements not only facilitate large-scale synthesis but also improve the reproducibility of the final product.

In terms of pharmaceutical development, the formulation of 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride presents unique challenges due to its physicochemical properties. However, innovative formulation strategies have been developed to enhance its stability and bioavailability. For example, inclusion complexation with cyclodextrins has been shown to improve solubility and oral absorption.

The safety profile of this compound is another critical area of investigation. Extensive toxicological studies are being conducted to assess its acute and chronic effects on various organ systems. These studies are essential for determining appropriate dosing regimens and identifying any potential side effects that may arise from long-term use.

Regulatory considerations play a significant role in the development and commercialization of 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride. Compliance with international pharmacopeial standards and guidelines ensures that the product meets stringent quality control measures before reaching the market. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for navigating these regulatory pathways efficiently.

The future prospects for 4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications and refining its chemical properties. As our understanding of biological mechanisms continues to evolve, this compound may find utility in treating an even broader range of diseases.

In conclusion,4-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide Hydrochloride (CAS No. 878745-43-8) represents a significant advancement in sulfonamide-based drug development. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is expected to contribute substantially to advancements in medicine and biotechnology.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.